Cas no 1538500-53-6 (4-bromo-1-cyclopropyl-1H-pyrazol-5-amine)

• Product Name: 4-bromo-1-cyclopropyl-1H-pyrazol-5-amine
• CAS No: 1538500-53-6
• MF: C₆H₈BrN₃
• MW: 202.051819801331
• CID: 4604706
• Update Time: 2025-10-29

4-bromo-1-cyclopropyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-cyclopropyl-1H-pyrazol-5-amine

• Inchi： 1S/C6H8BrN3/c7-5-3-9-10(6(5)8)4-1-2-4/h3-4H,1-2,8H2
• InChI Key： GRFLTXMBZLLYRA-UHFFFAOYSA-N
• SMILES： N1(C2CC2)C(N)=C(Br)C=N1

Additional information on 4-bromo-1-cyclopropyl-1H-pyrazol-5-amine

4-Bromo-1-Cyclopropyl-1H-Pyrazol-5-Amine: A Comprehensive Overview

4-Bromo-1-cyclopropyl-1H-pyrazol-5-amine, also known by its CAS number 1538500-53-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound features a pyrazole ring substituted with a bromine atom at the 4-position and a cyclopropyl group at the 1-position, along with an amine group at the 5-position. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 4-bromo-1-cyclopropyl-1H-pyrazol-5-amine involves a series of well-defined chemical reactions, including nucleophilic substitutions, cyclizations, and amine functionalizations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored various strategies to optimize the synthesis process, such as using microwave-assisted reactions or catalytic systems, which have significantly improved reaction times and selectivity.

The physical and chemical properties of 4-bromo-1-cyclopropyl-1H-pyrazol-5-amine have been extensively characterized using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular geometry, electronic structure, and stability under different conditions. For instance, the X-ray crystallographic analysis revealed that the compound crystallizes in a monoclinic lattice with specific packing interactions that influence its physical properties.

In terms of biological activity, 4-bromo-1-cyclopropyl-1H-pyrazol-5-amine has been evaluated for its potential as a therapeutic agent in various disease models. Recent studies have demonstrated its ability to modulate key cellular pathways involved in inflammation, cancer, and neurodegenerative diseases. For example, researchers have found that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). Additionally, it has shown promising anti-cancer activity by inducing apoptosis in cancer cells through the activation of caspase enzymes.

The pharmacokinetic profile of 4-bromo-1-cyclopropyl-1H-pyrazol-5-amine has also been investigated in preclinical models. Studies indicate that it possesses favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a viable candidate for further drug development. However, ongoing research is focused on improving its bioavailability and reducing potential toxicity through structural modifications.

In conclusion, 4-bromo-1-cyclopropyl_1H-pyrazol_5-amine, with its unique chemical structure and diverse biological activities, represents a valuable molecule in contemporary chemical research. Its continued exploration holds great promise for advancing therapeutic interventions across multiple disease areas. As research progresses, further insights into its mechanism of action, optimization strategies, and clinical potential will undoubtedly enhance its role in drug discovery.